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Compound of Interest

Compound Name: O-Terphenyl

Cat. No.: B166444

o-Terphenyl, with the chemical formula CisH1a4, is an aromatic hydrocarbon that appears as a
colorless or light-yellow solid.[1][2] It is one of three isomers of terphenyl, the others being m-
terphenyl and p-terphenyl. This guide will focus specifically on the ortho-isomer. o-Terphenyl is
insoluble in water but soluble in many common aromatic solvents.[2][3] It is often used in
industrial applications as a heat transfer fluid, a textile dye carrier, and as an intermediate in the
production of lubricants and in organic synthesis.[3][4] In a laboratory setting, its unique
properties make it a valuable compound for various research applications.

Understanding the Hazards: A Prerequisite for Safe
Handling

A thorough understanding of the potential hazards associated with o-terphenyl is the
foundation of safe laboratory practices. This compound presents several health and
environmental risks that necessitate careful handling.

Primary Health Hazards:

o Irritation: o-Terphenyl is irritating to the eyes, skin, and respiratory tract.[1][5] Direct contact
can cause redness and pain.[5]

 Inhalation Toxicity: Inhalation of o-terphenyl dust or fumes can lead to respiratory irritation,
coughing, and a sore throat.[1][5] It is classified as toxic if inhaled.[6]
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 Ingestion Toxicity: The substance is harmful if swallowed, with potential effects including
nausea, vomiting, and diarrhea.[5][6][7]

o Systemic Effects: Animal studies suggest that exposure may cause damage to the liver and
kidneys.[1][4]

» Carcinogenicity: While not definitively classified as a human carcinogen by major regulatory

bodies, some sources indicate it is suspected of causing cancer.[8][9]

Environmental Hazards:

o-Terphenyl is very toxic to aquatic life with long-lasting effects.[8][10] Therefore, it is crucial to

prevent its release into the environment.

Quantitative Data Summary

For quick reference, the following tables summarize the key physical, chemical, and

toxicological properties of o-terphenyl.

Table 1: Physical and Chemical Properties of o-Terphenyl

Property Value Source(s)
CAS Number 84-15-1 [1]
Molecular Weight 230.3 g/mol [2]
Appearance Colorless or light-yellow solid [1][2]
Melting Point 56-59 °C (133-138 °F) [21[4][11]
Boiling Point 332-337 °C (630-639 °F) [2][11]
Flash Point 163-171 °C (325-340 °F) [1][4][11]
Density 1.14-1.16 g/cm?3 [21[7]

Vapor Pressure

0.0033 Pa at 25°C

[5]

Water Solubility

Insoluble

[1](2]
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Table 2: Occupational Exposure Limits

Regulatory Body Limit Source(s)
OSHA PEL 9 mg/m3 (1 ppm) - Ceiling [1][4]
NIOSH REL 5 mg/m?3 (0.5 ppm) - Ceiling [1]4]
ACGIH TLV 5 mg/m3 - Ceiling [4]

Table 3: Toxicological Data

Endpoint Value Species Source(s)
LD50 Oral 1900 mg/kg Rat [6][8]
LC50 Inhalation 0.89 mg/L (4 h) Rat [8]
LC50 Aquatic (Fish) 0.12 mg/L (96 h) Oryzias latipes [8]
EC50 Aquatic )

] 0.52 mg/L (48 h) Daphnia [8]
(Daphnia)

A Hierarchy of Controls for Safe Handling

To mitigate the risks associated with o-terphenyl, a systematic approach based on the
hierarchy of controls should be implemented. This prioritizes the most effective control
measures.
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Hierarchy of Controls for o-Terphenyl

Elimination
(Is o-terphenyl necessary?)

Substitution
(Can a less hazardous chemical be used?)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training, signage)

Least Effective

Personal Protective Equipment
(Gloves, goggles, lab coat, respirator)

Click to download full resolution via product page

Caption: A visual representation of the hierarchy of controls for managing risks associated with
o-terphenyl.

Standard Operating Procedures for Handling o-
Terphenyl
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Adherence to well-defined Standard Operating Procedures (SOPs) is critical for ensuring the
safety of all laboratory personnel.

1. Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[8][12][13]

» Skin Protection: Wear nitrile or other chemically resistant gloves and a lab coat to prevent
skin contact.[5][12][13] Contaminated clothing should be removed immediately.[8][12]

e Respiratory Protection: When handling o-terphenyl as a powder or when there is a risk of
generating dust or aerosols, a NIOSH-approved respirator with a particulate filter is required.
[1][5][8] Work should be conducted in a well-ventilated area, preferably a chemical fume
hood.[8][14]

2. Engineering Controls:

» Ventilation: Always handle o-terphenyl in a certified chemical fume hood to minimize
inhalation exposure.[8][14]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the work area.[1][10][12]

3. Safe Handling and Storage:

» Handling: Avoid creating dust when handling the solid material.[8] Do not eat, drink, or
smoke in areas where o-terphenyl is handled.[7][14] Wash hands thoroughly after handling.
[81[14]

o Storage: Store o-terphenyl in a tightly closed container in a dry, cool, and well-ventilated
area.[8][10] Keep it away from strong oxidizing agents.[3][12]

Emergency Procedures: A Step-by-Step Guide

In the event of an emergency, a swift and informed response is crucial.

1. Spills and Leaks:
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Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.[10]

Large Spills: For larger spills, evacuate the area and prevent the material from entering
drains or waterways.[8][10] Wear appropriate PPE, including respiratory protection, and
contain the spill.[8]

N

. First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][2][12] Seek immediate medical
attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[2][12]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1][12] Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][7][8]

3. Firefighting Measures:
o-Terphenyl is a combustible solid.[1][12]

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide to
extinguish a fire.[8][9][14]

o Unsuitable Extinguishing Media: Do not use a direct water stream as it may spread the fire.
[14]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][10][14]

Experimental Workflow for Safe o-Terphenyl Use

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://www.cdc.gov/niosh/npg/npgd0591.html
https://pubchem.ncbi.nlm.nih.gov/compound/O-Terphenyl
https://cameochemicals.noaa.gov/chemical/25068
https://www.cdc.gov/niosh/npg/npgd0591.html
https://pubchem.ncbi.nlm.nih.gov/compound/O-Terphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/O-Terphenyl
https://cameochemicals.noaa.gov/chemical/25068
https://www.cdc.gov/niosh/npg/npgd0591.html
https://cameochemicals.noaa.gov/chemical/25068
https://www.cdc.gov/niosh/npg/npgd0591.html
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/O-Terphenyl
https://fr.cpachem.com/msds?num=SB12271&dnl=sd_-_o-Terphenyl_CAS_84-15-1_%28SB12271%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://www.benchchem.com/product/b166444?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0591.html
https://cameochemicals.noaa.gov/chemical/25068
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://phenomenex.blob.core.windows.net/documents/d028cc79-0758-4b45-827a-d94ae217d0ab.pdf
https://web.schultzchem.com/wp-content/uploads/2015/09/SDS-O-Terphenyl.pdf
https://web.schultzchem.com/wp-content/uploads/2015/09/SDS-O-Terphenyl.pdf
https://www.chemicalbook.com/msds/o-terphenyl.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://web.schultzchem.com/wp-content/uploads/2015/09/SDS-O-Terphenyl.pdf
https://www.benchchem.com/product/b166444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines a logical workflow for researchers planning to use o-terphenyl

in their experiments.

Experimental Workflow for o-Terphenyl

1. Risk Assessment
(Review SDS and SOPs)

2. Engineering Controls
(Verify fume hood certification)

3. PPE Selection
(Gloves, goggles, lab coat, respirator)

4. Weighing and Handling
(Minimize dust, use fume hood)

l

5. Experimental Procedure
(Follow approved protocol)

6. Decontamination
(Clean work area and equipment)

7. Waste Disposal
(Follow hazardous waste procedures)
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Caption: A recommended workflow for the safe use of o-terphenyl in a laboratory setting.

Conclusion

o-Terphenyl is a valuable chemical for various research and industrial applications. However,
its potential health and environmental hazards necessitate a comprehensive understanding
and strict adherence to safety protocols. By implementing the hierarchy of controls, following
established SOPs, and being prepared for emergencies, researchers can handle o-terphenyl
safely and responsibly, ensuring a secure laboratory environment for all.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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